Cas no 873580-23-5 (1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 873580-23-5
• MF: C₁₆H₁₅FN₂O₃S
• MW: 334.365306138992
• CID: 6251111
• PubChem ID: 15942899
• Update Time: 2025-05-20

1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• AKOS002273467
• 1-(5-fluoro-2-methoxyphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• 873580-23-5
• 1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-2-phenyl-4,5-dihydro-1H-imidazole
• 1-((5-fluoro-2-methoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• F1696-0182
• AF-399/42610968
• VU0489477-1

• Inchi： 1S/C16H15FN2O3S/c1-22-14-8-7-13(17)11-15(14)23(20,21)19-10-9-18-16(19)12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3
• InChI Key： PDFSLXPSCCTRTG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 334.07874168g/mol
• Monoisotopic Mass: 334.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

1-(5-Fluoro-2-Methoxybenzenesulfonyl)-2-Phenyl-4,5-Dihydro-1H-Imidazole: A Comprehensive Overview

The compound with CAS No 873580-23-5, commonly referred to as 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug design and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is characterized by a sulfonyl group attached to a fluorinated aromatic ring and a phenyl-substituted imidazole moiety. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is a key structural element in many bioactive compounds. The presence of the sulfonyl group introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis of this compound using various methodologies. One prominent approach involves the coupling of the sulfonyl chloride derivative with an imidazole nucleophile under mild conditions. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the efficiency of the process.

The biological activity of 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole has been extensively investigated in recent years. In vitro assays have demonstrated its potential as a kinase inhibitor, which is a critical target in cancer therapy. Additionally, this compound has shown promising results in modulating ion channels, suggesting its potential application in treating neurological disorders.

From a materials science perspective, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been explored in the context of organic photovoltaics (OPVs). Recent research has highlighted its role in enhancing the charge transport properties of polymer blends used in OPV devices.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's biological activity and electronic properties. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this versatile molecule.

In conclusion, 1-(5-fluoro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole stands out as a multifaceted compound with immense potential across diverse scientific domains. Its continued exploration will undoubtedly contribute to advancements in drug discovery and materials innovation.